Isobutyraldehyde

• CAS No.: 78-84-2
• Product Name: Isobutyraldehyde
• Molecular Formula: C4H8O; (CH3)2CHCHO; C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: 2-methylpropanal
• Standard InChI: InChI=1S/C4H8O/c1-4(2)3-5/h3-4H,1-2H3
• Standard InChIKey: AMIMRNSIRUDHCM-UHFFFAOYSA-N
• SMILES: CC(C)C=O
• Canonical SMILES: CC(C)C=O
• Boiling Point: 147 °F at 760 mm Hg (NTP, 1992); 64.5 °C; 64 °C @ 760 mm Hg; 63-64 °C
• Colorform: Transparent, colorless liquid
• Density: 0.791 at 68 °F (USCG, 1999); d204 0.79; 0.7938 @ 20 °C/4 °C; 0.8 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.2; 0.783-0.788
• Flash Point: -40 °F (NTP, 1992); LESS THAN 20 °F (OPEN CUP); -10.6 °C (Open cup); -40 °F (closed cup); -24 °C c.c.
• Melting Point: -85 °F (NTP, 1992); -65.9 °C; Fp -65.9 °; -65.9°C; -65 °C
• Physical Description: Isobutyl aldehyde appears as a clear colorless liquid with a pungent odor. Flash point of -40°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; colourless, mobile liquid with a sharp, pungent odou
• Description: Isobutyraldehyde is a member of the class of propanals that is propanal substituted by a methyl group at position 2. It has a role as a Saccharomyces cerevisiae metabolite. It is a member of propanals and a 2-methyl-branched fatty aldehyde.; Isobutyraldehyde, also known as 2-methylpropanal or isobutanal, belongs to the class of organic compounds known as short-chain aldehydes. These are an aldehyde with a chain length containing between 2 and 5 carbon atoms. Isobutyraldehyde exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Isobutyraldehyde has been primarily detected in feces. Within the cell, isobutyraldehyde is primarily located in the cytoplasm. Isobutyraldehyde exists in all eukaryotes, ranging from yeast to humans. Isobutyraldehyde is an aldehydic, floral, and fresh tasting compound that can be found in a number of food items such as fennel, pigeon pea, tea leaf willow, and sunburst squash (pattypan squash). This makes isobutyraldehyde a potential biomarker for the consumption of these food products.; Isobutyl aldehyde appears as a clear colorless liquid with a pungent odor. Flash point of -40°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Used to make other chemicals.
• Shelf Life: Oxidises slowly on exposure to air, forming isobutyric acid.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 1.23 M; 89 mg/mL at 25 °C; Miscible in ethanol, ether, carbon disulfide, acetone, benzene, toluene, and chloroform.; Slightly soluble in carbon tetrachloride; In water, 89,000 mg/l @ 25 °C.; Solubility in water, g/100ml at 20 °C: 6.7 (moderate); miscible with alcohol, ether; soluble in water 1 ml in 125 ml
• Synonyms: 2-Methyl-propanal; 2-Formylpropane; 2-Methyl-1-propanal; 2-Methylpropanal; 2-Methylpropionaldehyde; 2-Propanecarboxaldehyde; Dimethylacetaldehyde; Isobutanal; Isobutyral; Isobutyric Aldehyde; Isobutyryl Aldehyde; Isopropylcarboxaldehyde; Isopropylfor
• Vapor Density: 2.5 (NTP, 1992) (Relative to Air); 2.48 (AIR= 1); Relative vapor density (air = 1): 2.5
• Vapor Pressure: 170 mm Hg at 68 °F (NTP, 1992); 172.98 mmHg; 173 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 15.3
• PubChem Compound: 6561
• Last Modified: Nov 11 2021